Cas no 31284-89-6 ((R)-4-Methylmandelic Acid)

• Product Name: (R)-4-Methylmandelic Acid
• CAS No: 31284-89-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00798433
• CID: 53727
• PubChem ID: 12458823
• Update Time: 2025-05-25

(R)-4-Methylmandelic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-4-Methylmandelic acid
• (R)-4-Methylmandelic acid
• 2-Hydroxy-2-(4-methylphenyl)acetic acid
• (2R)-HYDROXY(5-METHYLPHENYL)ACETICACID
• (4-methylphenyl)(hydroxy)acetic acid
• (4-Methylphenyl)hydroxyacetic acid
• (R)-(-)-4-Methylmandelic acid,ChiPros
• (R)-PARA-METHYLMANDELIC ACID
• 2-hydroxy-2-(p-tolyl)acetic acid
• 2-p-tolyl-2-hydroxyethanoic acid
• 4-Methylmandelic acid
• D-4-methyl-mandelic acid
• Hydroxy(4-methylphenyl)acetic acid
• p-methylmandelic acid
• RARECHEM AL BO 1450
• E79455
• (2R)-2-hydroxy-2-(4-methylphenyl)acetic acid
• 4-Methyl-D-mandelic acid
• 31284-89-6
• (R)-2-Hydroxy-2-(p-tolyl)acetic acid
• CS-0186127
• (R)-alpha-Hydroxy(4-methylphenyl)acetic acid
• SCHEMBL366066
• (R)-2-hydroxy-2-p-tolylacetic acid
• AKOS025310775
• (R)-(-)-4-Methylmandelic acid, 98%, ee 97%
• MFCD00798433
• (R)-4-Methylmandelic acid, ChiPros(R), produced by BASF, 98%
• AS-17448
• SFGURAWGCAPHON-MRVPVSSYSA-N
• (R)-HYDROXY(4-METHYLPHENYL)ACETIC ACID
• (R)-4-Methylmandelic Acid

• MDL： MFCD00798433
• Inchi： 1S/C9H10O3/c1-6-2-4-7(5-3-6)8(10)9(11)12/h2-5,8,10H,1H3,(H,11,12)/t8-/m1/s1
• InChI Key： SFGURAWGCAPHON-MRVPVSSYSA-N
• SMILES： O[C@@H](C(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 130-133°C
• Boiling Point: 336.4±27.0 °C at 760 mmHg
• Flash Point: 171.4±20.2 °C
• Refractive Index: 1.579
• PSA: 57.53000
• LogP: 1.11300
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Specific Rotation: -154° (c=1 in methanol)

(R)-4-Methylmandelic Acid Security Information

• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280; P305+P351+P338; P310
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (R)-4-Methylmandelic Acid

Comprehensive Overview of (R)-4-Methylmandelic Acid (CAS No. 31284-89-6): Properties, Applications, and Industry Insights

(R)-4-Methylmandelic Acid (CAS No. 31284-89-6), a chiral organic compound, has garnered significant attention in pharmaceutical and fine chemical industries due to its unique stereochemical properties. This enantiomerically pure derivative of mandelic acid is characterized by a methyl group substitution at the 4-position of the aromatic ring, enhancing its utility in asymmetric synthesis and drug development. The compound's optical purity and stereoselectivity make it invaluable for crafting high-performance chiral auxiliaries and intermediates.

Recent trends in green chemistry and sustainable synthesis have amplified the demand for enantiopure compounds like (R)-4-Methylmandelic Acid. Researchers prioritize its use in catalytic asymmetric reactions, aligning with the global shift toward eco-friendly manufacturing. Its role in producing biodegradable polymers and pharmaceutical APIs (Active Pharmaceutical Ingredients) further underscores its industrial relevance. Notably, the compound's low toxicity profile and compatibility with enzymatic resolution techniques align with regulatory preferences for safer chemicals.

The synthesis of (R)-4-Methylmandelic Acid often involves biocatalytic methods or chiral pool strategies, reflecting advancements in biotechnology-driven production. Its crystalline form and high melting point (typically >100°C) ensure stability during storage and transport, addressing logistical challenges in the supply chain. Analytical techniques like HPLC and chiral chromatography are critical for verifying its enantiomeric excess (ee), a key quality parameter for end-users.

In pharmaceuticals, (R)-4-Methylmandelic Acid serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and antihypertensive agents. Its structural motif is also explored in flavor and fragrance applications, where chirality influences sensory properties. Emerging studies highlight its potential in cancer therapeutics, particularly as a scaffold for targeted drug delivery systems.

From an SEO perspective, common queries include "buy (R)-4-Methylmandelic Acid," "CAS 31284-89-6 supplier," and "chiral synthesis applications." Addressing these, suppliers emphasize batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP). The compound's pricing is influenced by scale of production and optical purity requirements, with custom synthesis services gaining traction for niche applications.

Future prospects for (R)-4-Methylmandelic Acid hinge on innovations in continuous flow chemistry and AI-driven molecular design. As industries prioritize carbon-neutral processes, its role in circular economy models may expand. Collaborative R&D efforts between academia and manufacturers will likely unlock novel applications, solidifying its position as a versatile chiral building block.